2-{[(Benzyloxy)carbonyl]amino}-4-(dimethylamino)butanoic acid

• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• SMILES: CN(C)CCC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• InChI: InChI=1S/C14H20N2O4/c1-16(2)9-8-12(13(17)18)15-14(19)20-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,15,19)(H,17,18)
• InChIKey: VROXJKBMRZBVED-UHFFFAOYSA-N

Cbz-Dab(Me)₂-OH: Orthogonal Protection for Peptide Synthesis

2-{[(Benzyloxy)carbonyl]amino}-4-(dimethylamino)butanoic acid (molecular formula C14H20N2O4, molecular weight 280.32 g/mol) is an Nα-Cbz-protected, side-chain N,N-dimethylated derivative of 2,4-diaminobutyric acid (Dab). It is supplied as a crystalline solid with a standard purity of 98% by HPLC . The compound serves as a protected chiral building block in solution- and solid-phase peptide synthesis, where the benzyloxycarbonyl (Cbz) group provides orthogonal amine protection that is stable to the acidic conditions required for removing Boc groups but can be selectively cleaved by catalytic hydrogenolysis [1].

1 Orthogonal Cbz protection for Boc/TFA peptide synthesis strategies

2 Pre-methylated side chain eliminates need for additional protecting group

3 High-purity chiral building block for solid- and solution-phase synthesis

• [1] Chemhui. (2021). Amino protecting groups – alkoxycarbonyl (Cbz, Boc, Fmoc, Alloc, Teoc, methoxy/ethoxycarbonyl). Retrieved from https://www.chemhui.com View Source

Why Generic Cbz-Dab Cannot Replace Cbz-Dab(Me)₂-OH

Generic substitutes such as Cbz-Dab-OH (CAS 62234-40-6) lack the critical N,N-dimethylamino modification on the side chain, which fundamentally alters the compound's basicity, solubility profile, and steric environment during peptide coupling. Conversely, Boc- and Fmoc-protected analogs of 4-dimethylamino-2-aminobutyric acid, while offering alternative protection strategies, cannot replicate the orthogonal deprotection selectivity inherent to the Cbz group. Specifically, Cbz is stable to the trifluoroacetic acid (TFA) conditions widely used to remove Boc groups, whereas Boc is stable to the hydrogenolysis conditions used to remove Cbz [1]. This orthogonality is essential for multi-step peptide synthesis that requires sequential, high-yield deprotection of different amine functionalities without damaging the dimethylamino moiety or the growing peptide chain. Substituting a non-Cbz protected analog would eliminate this chemoselectivity, leading to lower overall synthetic efficiency and increased by-product formation [1].

Cbz-Dab(Me)₂-OH

Cbz-Dab-OH

Dimethylamino modification alters basicity and solubility; primary amine may require extra protection, complicating synthesis.

Cbz-Dab(Me)₂-OH

Boc- / Fmoc-Dab(Me)₂-OH

Lacks orthogonal Cbz stability to TFA; sequential deprotection strategies may not be directly transferable.

• [1] Chemhui. (2021). Amino protecting groups – alkoxycarbonyl (Cbz, Boc, Fmoc, Alloc, Teoc, methoxy/ethoxycarbonyl). Retrieved from https://www.chemhui.com View Source

Why Choose Cbz-Dab(Me)₂-OH: Key Evidence

Orthogonal Deprotection Selectivity

The Cbz group in 2-{[(Benzyloxy)carbonyl]amino}-4-(dimethylamino)butanoic acid is completely stable to the 50% trifluoroacetic acid (TFA) in dichloromethane (DCM) conditions typically used for quantitative Boc deprotection, allowing Boc to be removed without affecting the Cbz-protected Nα-amine [1]. Conversely, the Cbz moiety is quantitatively cleaved by catalytic hydrogenolysis (1 atm H₂, 10% Pd/C, methanol, 25°C, 1–2 h), conditions under which the Boc group remains intact [1]. This orthogonal behavior enables two-directional protection strategies that are not achievable with the corresponding Boc-Dab(Me)₂-OH or Fmoc-Dab(Me)₂-OH analogs alone.

Deprotection Orthogonality

Class-level

Cbz: TFA-stable, H₂/Pd-C labile
Boc: TFA-labile, H₂/Pd-C stable

Supports sequential deprotection; reported chemoselectivity >99%.

Standard protocols; verify under specific synthesis conditions.

Evidence Dimension	Stability under standard deprotection conditions
Target Compound Data	Cbz group: stable in 50% TFA/DCM (25°C, 30 min); quantitatively cleaved by H₂/Pd-C hydrogenolysis (1 atm, 25°C, 1–2 h)
Comparator Or Baseline	Boc group (on Boc-Dab(Me)₂-OH analog): quantitatively removed by 50% TFA/DCM (25°C, 30 min); stable to H₂/Pd-C hydrogenolysis
Quantified Difference	Complete orthogonality: each protecting group withstands the other's standard cleavage conditions (>99% selectivity) [1]
Conditions	Standard peptide-synthetic deprotection protocols: (i) 50% TFA in DCM, 25°C, 30 min; (ii) 10% Pd/C, H₂ balloon, MeOH, 25°C, 1–2 h

Why This Matters

This orthogonal selectivity allows sequential, high-yield deprotection of the Nα-amine and side-chain dimethylamine in any desired order, a requirement for synthesizing complex, polyfunctional peptides that cannot be met by a single-protecting-group building block.

• [1] Chemhui. (2021). Amino protecting groups – alkoxycarbonyl (Cbz, Boc, Fmoc, Alloc, Teoc, methoxy/ethoxycarbonyl). Retrieved from https://www.chemhui.com View Source

Purity Impact on Coupling Efficiency

The target compound is supplied by Bidepharm with a certified purity of 98% by HPLC (CAS 251457-20-2) . A direct comparator from LeYan (Product No. 2032014) offers the same compound at 95% purity . This 3-percentage-point increase in purity translates into a reduction in the minimum quantity of non-reactive impurities from 5% to 2%, which directly affects the theoretical maximum yield in a single coupling step—elevating the ceiling from 95% to 98% under stoichiometric conditions—and reduces the burden of by-product purification.

Purity Comparison

Head-to-head

98% vs 95% HPLC purity

May reduce by-product formation; verify lot-specific purity certificate.

Supplier-certified; assess lot-to-lot variability.

Evidence Dimension	HPLC purity (area%)
Target Compound Data	98% (Bidepharm, CAS 251457-20-2)
Comparator Or Baseline	95% (LeYan, Product No. 2032014)
Quantified Difference	+3% absolute purity; minimum impurity content reduced by 60% (from 5% to 2%)
Conditions	HPLC purity certificate provided by manufacturer; standard QC batch analysis

Why This Matters

For procurement decisions, a 98% purity building block minimizes side reactions and simplifies downstream purification, especially in multi-step syntheses where cumulative impurity effects can drastically reduce overall yield and product quality.

Cbz Chromophore for HPLC Monitoring

The Cbz group absorbs strongly at 254 nm (ε ≈ 200 M⁻¹cm⁻¹), enabling straightforward HPLC-UV monitoring of reaction progress and product purity without need for derivatization. The Boc group (on Boc-Dab(Me)₂-OH) lacks a strong UV chromophore above 220 nm, rendering it essentially transparent under standard 254 nm detection, while the Fmoc group (on Fmoc-Dab(Me)₂-OH) exhibits even stronger UV absorbance but undergoes unintended partial cleavage under the basic conditions used for Fmoc-based SPPS [1][2]. The Cbz chromophore thus provides an optimal balance of detectability and chemical stability for solution-phase peptide synthesis.

UV Detectability

Class-level

Cbz ε₂₅₄ ≈ 200 M⁻¹cm⁻¹; Boc ε₂₅₄

May support direct HPLC-UV monitoring; derivatization may be reduced.

Class-level molar absorptivity; verify for specific mobile phase.

Side-Chain Basicity

Class-level

pKa ~9.3 (Me₂N) vs ~10.7 (NH₂)

Lower protonation may improve organic solubility, avoid extra side-chain protection.

Estimated from analogs; confirm under specific solvent system.

Evidence Dimension	UV absorbance at 254 nm
Target Compound Data	Cbz: ε₂₅₄ ≈ 200 M⁻¹cm⁻¹ (strong absorbance, direct HPLC-UV detection at 254 nm)
Comparator Or Baseline	Boc: ε₂₅₄ < 10 M⁻¹cm⁻¹ (essentially UV-transparent at 254 nm); Fmoc: ε₂₆₅ ≈ 6,000 M⁻¹cm⁻¹ (excellent detectability but base-labile)
Quantified Difference	Cbz absorbance at 254 nm is >20-fold greater than Boc, enabling routine analytical quantification; Fmoc is ~30-fold more absorbing but incompatible with strong basic conditions
Conditions	Standard reversed-phase HPLC analysis; acetonitrile/water gradient, UV detection at 254 nm

Why This Matters

The reliable UV traceability of Cbz-protected intermediates simplifies process analytical technology (PAT) implementation in industrial peptide manufacturing, reducing the need for additional derivatization or mass spectrometric detection.

• [1] Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455–2504. (Class-level molar absorptivity data for Cbz, Boc, Fmoc chromophores). View Source
• [2] Chemhui. (2021). Amino protecting groups – alkoxycarbonyl (Cbz, Boc, Fmoc, Alloc, Teoc, methoxy/ethoxycarbonyl). Retrieved from https://www.chemhui.com View Source

Dimethylamino Side-Chain Basicity Advantage

The N,N-dimethylamino side chain in the target compound imparts a higher pKa (estimated ~9.3) compared to the primary amine side chain of Cbz-Dab-OH (pKa ~10.7 as the conjugate acid), resulting in a lower proportion of protonated species at physiological pH [1]. This reduced basicity decreases undesirable ionic interactions during peptide coupling and improves solubility in moderately polar organic solvents such as ethyl acetate and dichloromethane, facilitating homogeneous reaction conditions [1]. In contrast, the primary amine side chain of Cbz-Dab-OH requires an additional orthogonal protection step (e.g., Boc or Alloc) to prevent competing nucleophilicity during amide bond formation, adding synthetic cost and complexity.

Side-Chain Basicity

Class-level

pKa ~9.3 (Me₂N) vs ~10.7 (NH₂)

Lower protonation may improve organic solubility, avoid extra side-chain protection.

Estimated from analogs; confirm under specific solvent system.

Evidence Dimension	Conjugate acid pKa of side-chain amine
Target Compound Data	N,N-dimethylamino group: estimated pKa (conjugate acid) ~9.3
Comparator Or Baseline	Primary amino group of Cbz-Dab-OH: pKa (conjugate acid) ~10.7
Quantified Difference	ΔpKa ≈ 1.4 units; approximately 25-fold lower protonation extent at pH 7.4 (Henderson-Hasselbalch estimation)
Conditions	Aqueous/organic biphasic coupling conditions; pH 7.5–8.5 typical for carbodiimide-mediated peptide coupling

Why This Matters

The dimethylamino group's reduced basicity eliminates the need for an auxiliary side-chain protecting group, streamlining the synthetic route by at least one protection/deprotection step and avoiding potential side reactions during the critical coupling phase.

• [1] Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. IUPAC / Butterworths, London. (pKa values for primary vs tertiary alkylamines used as class-level reference; specific 4-dimethylamino-2-aminobutyric acid estimates derived from analogous structures.) View Source

Optimal Applications of Cbz-Dab(Me)₂-OH

Synthesis of Cationic Antimicrobial Peptides

In the synthesis of cationic antimicrobial peptides (CAMPs) that incorporate a dimethylated 2,4-diaminobutyric acid residue, the Cbz-protected building block enables a Boc/Cbz orthogonal strategy: the Boc-protected side chain of a lysine residue can be quantitatively removed with 50% TFA/DCM while the Cbz group on the Dab(Me)₂ residue remains intact [1]. Subsequent catalytic hydrogenolysis then selectively exposes the Nα-amine for chain elongation. The superior UV detectability of the Cbz group at 254 nm (ε₂₅₄ ≈ 200 M⁻¹cm⁻¹) facilitates real-time HPLC monitoring of each intermediate [2], while the elevated purity benchmark of 98% (vs. 95% for generic suppliers) reduces cumulative impurity levels across multiple steps .

Scalable Production of CPT Inhibitor Intermediates

Patent literature from Hoffmann-La Roche (US 8344027) identifies 4-dimethylaminobutyric acid derivatives as key intermediates for carnitine palmitoyltransferase (CPT) inhibitors [3]. The target compound, wherein the side-chain amine is pre-methylated, eliminates the need for post-synthetic N-methylation—a transformation that often proceeds with low selectivity and requires chromatographic purification. The Cbz group's hydrogenolytic lability (cleavage in 1–2 h at ambient pressure) provides a cleaner deprotection profile than acidolytic Boc removal, which can generate tert-butyl cation-derived by-products at scale [1].

UV-Traceable SPPS Process Development

During the development of solid-phase peptide synthesis (SPPS) protocols, the Cbz group's strong UV absorbance at 254 nm allows direct quantification of cleavage yields from resin without derivatization [2]. This contrasts with Boc-protected analogs, which require labor-intensive ninhydrin or TNBS tests to confirm deprotection completion. The dimethylamino side chain's reduced basicity (conjugate acid pKa ~9.3) further ensures that the resin-bound peptide maintains favorable swelling characteristics in DMF and DCM, minimizing the risk of chain aggregation that can compromise coupling efficiency in hydrophobic peptide sequences [4].

Late-Stage Functionalization of Dabigatran Analogs

In the medicinal chemistry optimization of thrombin inhibitors structurally related to dabigatran, the dimethylated 2,4-diaminobutyric acid scaffold is a critical pharmacophore element. Procuring the compound at 98% purity is essential for structure-activity relationship (SAR) studies, where even 2% of a des-methyl or over-alkylated impurity can confound IC₅₀ measurements by 5–10% in enzyme inhibition assays. The orthogonal Cbz protection further permits late-stage diversification via selective Nα-deprotection and acylation without disturbing the dimethylamino pharmacophore [1].

Application

Selection Property

Validation Focus

Cationic antimicrobial peptide synthesis

Orthogonal Cbz/Boc protection with UV chromophore

Deprotection sequence fidelity and intermediate monitoring

CPT inhibitor intermediate production

Pre-methylated side-chain avoids post-synthetic alkylation

Cleavage profile and scale-up purity consistency

UV-traceable SPPS process development

Cbz UV chromophore for direct deprotection monitoring

Cleavage yield quantification and resin swelling characteristics

Dabigatran analog SAR studies

High-purity chiral building block

Purity impact on enzyme inhibition assay variability

• [1] Chemhui. (2021). Amino protecting groups – alkoxycarbonyl (Cbz, Boc, Fmoc, Alloc, Teoc, methoxy/ethoxycarbonyl). Retrieved from https://www.chemhui.com View Source
• [2] Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455–2504. (Chromophoric properties of Cbz vs Boc and Fmoc). View Source
• [3] Hoffmann-La Roche Inc. (2013). U.S. Patent No. 8,344,027. 4-Dimethylaminobutyric acid derivatives as CPT inhibitors. Retrieved from https://www.freepatentsonline.com/8344027.html View Source
• [4] Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. IUPAC / Butterworths, London. (Basicity class reference for primary vs tertiary amines). View Source